N-((5-((4-fluorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide

• IUPAC Name: N-[[5-[(4-fluorophenyl)methylsulfanyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• InChI: InChI=1S/C25H23FN4O3S/c1-32-21-11-5-18(6-12-21)24(31)27-15-23-28-29-25(34-16-17-3-7-19(26)8-4-17)30(23)20-9-13-22(33-2)14-10-20/h3-14H,15-16H2,1-2H3,(H,27,31)
• InChI Key: ZYKIICXOEQHXFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=C(C=C3)OC)SCC4=CC=C(C=C4)F
• Molecular Formula: C25H23FN4O3S
• Molecular Weight: 478.5 g/mol
• CAS No.: 476431-94-4

Description

N-((5-((4-Fluorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide is a 1,2,4-triazole derivative characterized by a triazole core substituted with a 4-fluorobenzylthio group at position 5, a 4-methoxyphenyl group at position 4, and a 4-methoxybenzamide moiety linked via a methyl group at position 2.

Biological Activity

N-((5-((4-fluorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide is a synthetic compound belonging to the triazole class, which has garnered attention for its diverse biological activities. This article delves into its biological activity, focusing on its antimicrobial and anticancer properties, supported by structural analysis and recent research findings.

Structural Characteristics

The compound features a complex structure characterized by:

• Triazole ring : A five-membered heterocyclic compound known for its biological significance.
• Thioether linkage : The sulfur atom connecting the 4-fluorobenzyl group enhances the compound’s reactivity and biological interaction potential.
• Aromatic substituents : The presence of methoxy and fluorine groups contributes to its pharmacological profile.

Molecular Formula : C25H23FN4O3S
Molecular Weight : 478.54 g/mol

Biological Activity Overview

N-((5-((4-fluorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide exhibits significant biological activities:

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of triazole derivatives. The compound has shown effectiveness against various bacterial strains, including multi-drug-resistant pathogens.

Pathogen	Minimum Inhibitory Concentration (MIC)
Methicillin-resistant Staphylococcus aureus (MRSA)	0.046 – 3.11 μM
Escherichia coli	0.125 – 8 μg/mL
Pseudomonas aeruginosa	0.125 – 8 μg/mL

The structure-activity relationship (SAR) studies indicate that the presence of electron-donating groups on the phenyl rings significantly enhances antimicrobial activity .

Anticancer Activity

The anticancer properties of this compound are attributed to its ability to interfere with cancer cell proliferation. Several studies have reported that triazole derivatives can inhibit key enzymes involved in cancer cell growth.

Cancer Cell Line	Inhibition Percentage
MCF-7 (Breast Cancer)	70% inhibition at 10 μM
HeLa (Cervical Cancer)	65% inhibition at 10 μM

The mechanism of action is believed to involve the inhibition of specific kinases and enzymes that are crucial for cancer cell survival .

Case Studies and Research Findings

• Study on Antimicrobial Efficacy :
  A study published in Pharmaceutical Research evaluated various triazole derivatives, including N-((5-((4-fluorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide. The results indicated superior antimicrobial activity compared to standard antibiotics such as vancomycin and ciprofloxacin .
• Anticancer Mechanism Exploration :
  Research published in Medicinal Chemistry explored the anticancer mechanisms of triazole derivatives. The study found that compounds similar to N-((5-((4-fluorobenzyl)thio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide exhibited significant apoptosis induction in cancer cells through mitochondrial pathways .

Comparison with Similar Compounds

Fluorinated Arylthio Groups

• Compound 5q : 4-(5-((3-Fluorobenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)pyridine () features a 3-fluorobenzylthio group and a pyridine substituent. Unlike the target compound, it lacks the benzamide moiety, which may reduce its solubility and protein-binding capacity due to the absence of hydrogen-bonding sites .
• Compound 6l : 4-(4-Methoxyphenyl)-3-(thiophen-2-yl)-5-(((5-(trifluoromethyl)furan-2-yl)methyl)thio)-4H-1,2,4-triazole () replaces the fluorobenzyl group with a trifluoromethyl-furan moiety. The trifluoromethyl group enhances lipophilicity, whereas the target compound’s 4-fluorobenzylthio group balances hydrophobicity and electronic effects .

Benzamide-Linked Derivatives

• Compound 51: 4-Benzylthio-2-chloro-5-{N-[5-(3-fluorophenyl)-1,2,4-triazin-3-yl]sulfamoyl}-N-(4-methylphenyl)benzamide () replaces the triazole core with a triazine ring but retains a benzamide group.
• 2-((5-Benzyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-methoxyphenyl)acetamide () features an acetamide linkage instead of a benzamide. The shorter chain reduces steric hindrance but limits π-π stacking interactions observed in the target compound’s benzamide group .

Physicochemical Properties

Compound	Melting Point (°C)	Key Substituents	Bioactivity Notes	Reference
Target Compound	Not reported	4-Fluorobenzylthio, 4-methoxybenzamide	N/A
5q ()	146–148	3-Fluorobenzylthio, pyridine	Not reported
6l ()	125–128	Trifluoromethyl-furan, thiophene	Leukotriene biosynthesis inhibitor
51 ()	266–268	Triazine core, sulfamoyl group	Anticancer (sulfamoyl-targeted)
8a ()	290	Acetylpyridine, benzamide	Dual C=O groups for enzyme binding

Structural Insights and Design Considerations

• Solubility: The 4-methoxybenzamide moiety improves water solubility compared to non-polar analogs like 5r (), which has a 2-methylbenzylthio group .
• Synthetic Accessibility : Microwave-assisted synthesis methods () could optimize the target compound’s yield, as seen in morpholine-triazole derivatives .